Cas no 97266-26-7 (1,3thiazolo4,5-cpyridine-2-carboxylic acid)

• Product Name: 1,3thiazolo4,5-cpyridine-2-carboxylic acid
• CAS No: 97266-26-7
• MF: C₇H₄N₂O₂S
• MW: 180.183859825134
• MDL: MFCD18260885
• CID: 4365937
• PubChem ID: 20426418
• Update Time: 2025-05-21

1,3thiazolo4,5-cpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Thiazolo[4,5-c]pyridine-2-carboxylic acid
• Thiazolo[4,5-c]pyridine-2-carboxylicacid
• 1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid
• 2-carboxythiazolo[4,5-c]pyridine
• XDA26626
• 97266-26-7
• LUBMXYPEZXGHLP-UHFFFAOYSA-N
• 838-821-9
• DB-088905
• EN300-177054
• MFCD18260885
• AKOS023100417
• (1,3)thiazolo(4,5-c)pyridine-2-carboxylic acid
• SCHEMBL10990606
• [1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid
• Z1255468411
• 1,3thiazolo4,5-cpyridine-2-carboxylic acid

• MDL： MFCD18260885
• Inchi： 1S/C7H4N2O2S/c10-7(11)6-9-4-3-8-2-1-5(4)12-6/h1-3H,(H,10,11)
• InChI Key： LUBMXYPEZXGHLP-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NC2C=NC=CC1=2

Computed Properties

• Exact Mass: 179.99934855g/mol
• Monoisotopic Mass: 179.99934855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 91.3Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 424.1±37.0 °C at 760 mmHg
• Flash Point: 210.3±26.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1,3thiazolo4,5-cpyridine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 1,3thiazolo4,5-cpyridine-2-carboxylic acid

1,3thiazolo[4,5-c]pyridine-2-carboxylic acid (CAS No. 97266-26-7): A Comprehensive Overview

The compound 1,3thiazolo[4,5-c]pyridine-2-carboxylic acid, identified by the CAS registry number CAS No. 97266-26-7, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique chemical properties and biological activities. The structure of this molecule comprises a fused bicyclic system consisting of a pyridine ring and a thiazole ring, with a carboxylic acid group attached at the 2-position. This configuration not only imparts stability to the molecule but also contributes to its reactivity in different chemical environments.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1,3thiazolo[4,5-c]pyridine-2-carboxylic acid. Researchers have explored various methodologies to construct the fused bicyclic system, including microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the yield but also reduced the reaction time compared to traditional synthetic approaches. The incorporation of the carboxylic acid group has been achieved through hydrolysis of suitable precursors or direct synthesis using activated intermediates.

The biological activity of 1,3thiazolo[4,5-c]pyridine-2-carboxylic acid has been a focal point of recent studies. Experimental data indicate that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. In particular, its ability to inhibit key enzymes involved in inflammatory pathways has garnered significant attention from pharmaceutical researchers. Additionally, preliminary studies suggest that this compound may possess cytotoxic activity against certain cancer cell lines, highlighting its potential as an anticancer agent.

In terms of applications, 1,3thiazolo[4,5-c]pyridine-2-carboxylic acid has shown promise in materials science as well. Its ability to form stable coordination complexes with transition metals has led to its use in the development of novel catalysts for organic transformations. Furthermore, the compound's electronic properties make it a viable candidate for applications in optoelectronics and sensor technologies.

The environmental impact of 1,3thiazolo[4,5-c]pyridine-2-carboxylic acid is another area of active research. Studies are currently underway to assess its biodegradability and toxicity under various environmental conditions. These investigations are crucial for ensuring the sustainable use of this compound in industrial processes while minimizing its ecological footprint.

In conclusion, 1,3thiazolo[4,5-c]pyridine-2-carboxylic acid (CAS No. 97266-26-7) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and promising biological activities position it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.